![molecular formula C16H16ClNO2 B249238 N-(3-chloro-2-methylphenyl)-2-(4-methylphenoxy)acetamide](/img/structure/B249238.png)
N-(3-chloro-2-methylphenyl)-2-(4-methylphenoxy)acetamide
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Overview
Description
N-(3-chloro-2-methylphenyl)-2-(4-methylphenoxy)acetamide is a chemical compound that has shown promising results in various scientific research studies. It is a synthetic compound that has been synthesized using a specific method, and researchers have been studying its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.
Mechanism of Action
The mechanism of action of N-(3-chloro-2-methylphenyl)-2-(4-methylphenoxy)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of specific enzymes in the body. This inhibition can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal studies.
Advantages and Limitations for Lab Experiments
N-(3-chloro-2-methylphenyl)-2-(4-methylphenoxy)acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab, and it has shown promising results in various scientific research studies. However, there are also limitations to using this compound in lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Additionally, more research is needed to determine its safety and efficacy in humans.
Future Directions
There are several future directions for research on N-(3-chloro-2-methylphenyl)-2-(4-methylphenoxy)acetamide. One direction is to study its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its mechanism of action and its effects on specific enzymes in the body. Additionally, more research is needed to determine its safety and efficacy in humans.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promising results in various scientific research studies. It has been studied for its potential use in the treatment of various diseases, and its mechanism of action and biochemical and physiological effects are being studied. While there are limitations to using this compound in lab experiments, there are also several future directions for research on this compound. Overall, this compound has the potential to be a valuable tool for scientific research.
Synthesis Methods
N-(3-chloro-2-methylphenyl)-2-(4-methylphenoxy)acetamide is synthesized using a specific method. The synthesis process involves the reaction of 3-chloro-2-methylbenzoic acid with 4-methylphenol in the presence of thionyl chloride. The resulting product is then reacted with acetic anhydride to obtain this compound.
Scientific Research Applications
N-(3-chloro-2-methylphenyl)-2-(4-methylphenoxy)acetamide has been studied for its potential use in various scientific research applications. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential use in the development of new drugs.
properties
Molecular Formula |
C16H16ClNO2 |
---|---|
Molecular Weight |
289.75 g/mol |
IUPAC Name |
N-(3-chloro-2-methylphenyl)-2-(4-methylphenoxy)acetamide |
InChI |
InChI=1S/C16H16ClNO2/c1-11-6-8-13(9-7-11)20-10-16(19)18-15-5-3-4-14(17)12(15)2/h3-9H,10H2,1-2H3,(H,18,19) |
InChI Key |
DQAGXLNEINKCCX-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)OCC(=O)NC2=C(C(=CC=C2)Cl)C |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NC2=C(C(=CC=C2)Cl)C |
Origin of Product |
United States |
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